Cas no 2171617-31-3 (5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane)

• Product Name: 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane
• CAS No: 2171617-31-3
• MF: C₁₃H₂₃NOS
• MW: 241.392822504044
• CID: 5564359
• PubChem ID: 165593275
• Update Time: 2025-08-02

5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• EN300-1641158
• 2171617-31-3
• 5-cyclopentyl-1-oxa-8-thia-4-azaspiro[5.5]undecane
• 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane

• Inchi： 1S/C13H23NOS/c1-2-5-11(4-1)12-13(15-8-7-14-12)6-3-9-16-10-13/h11-12,14H,1-10H2
• InChI Key： RWCYSHCFEKHEOB-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)C(C1CCCC1)NCCO2

Computed Properties

• Exact Mass: 241.15003553g/mol
• Monoisotopic Mass: 241.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane

Introduction to 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane (CAS No. 2171617-31-3)

5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane, identified by its Chemical Abstracts Service number 2171617-31-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to the spirocyclic class of molecules, which are known for their rigid structure and often exhibit enhanced binding affinity and selectivity in biological targets. The presence of both oxygen and sulfur heteroatoms in its core structure introduces diverse electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane features a spiro center connecting a five-membered cyclopentyl ring with a seven-membered heterocyclic system containing both oxygen and sulfur atoms. This unique arrangement creates a rigid scaffold that can interact with biological targets in a highly specific manner. The spirocyclic nature of the molecule contributes to its stability and reduces conformational flexibility, which is often desirable in drug design to improve pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have suggested that the spirocyclic core of 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane can effectively occupy binding pockets in biological targets, such as enzymes and receptors, due to its optimized size and shape. The oxygen and sulfur atoms within the molecule are particularly important for forming hydrogen bonds and dipole-dipole interactions, which are crucial for stabilizing the binding affinity.

In the realm of medicinal chemistry, the synthesis of spirocyclic compounds remains a challenging yet rewarding endeavor. The synthesis of 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane involves multi-step organic transformations, including cyclization reactions, ring-forming processes, and functional group interconversions. The introduction of the cyclopentyl side chain further complicates the synthetic route but also enhances the molecule's potential bioactivity by increasing its lipophilicity and surface area for interaction with biological targets.

One of the most compelling aspects of 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane is its potential application in addressing various therapeutic challenges. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents. Additionally, the presence of both oxygen and sulfur heteroatoms suggests that it might interact with biological targets through multiple mechanisms, including covalent binding or metal coordination, which could lead to high selectivity and efficacy.

The spirocyclic framework is particularly interesting because it mimics natural products found in many pharmacologically active compounds. For instance, many natural products exhibit spirocyclic structures that have been evolutionarily optimized for biological activity. By synthesizing compounds like 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane, chemists can explore new chemical space that may lead to discoveries of next-generation therapeutics with improved pharmacological profiles.

Recent research has also highlighted the importance of understanding the stereochemistry of spirocyclic compounds. The three-dimensional arrangement of atoms in these molecules can significantly influence their biological activity, making stereochemical control during synthesis critical for achieving desired pharmacological effects. Advanced synthetic methodologies, such as asymmetric catalysis, have been employed to produce enantiomerically pure forms of spirocyclic compounds like 5-cyclopentyl-1-oxa-8-thia-4-azaspiro5.5undecane, which can exhibit enhanced potency and reduced side effects.

The potential applications of 5-cyclopentyl-1-oxa -8-thia -4 -azaspiro 5 . 5 undecane extend beyond traditional drug discovery into areas such as chemical biology and materials science. Its unique structural features make it an attractive scaffold for designing probes that can interact with specific biological pathways or cellular components. Such probes could be used to study disease mechanisms at a molecular level or develop novel diagnostic tools.

In conclusion, 5 - cyclopentyl - 1 - oxa - 8 - thia - 4 - azaspiro 5 . 5 undecane ( CAS No . 2171617 - 31 - 3) represents a fascinating example of how complex molecular architectures can be leveraged to develop novel therapeutic agents . Its unique spirocyclic framework , combined with the presence of both oxygen and sulfur heteroatoms , makes it a promising candidate for further exploration in medicinal chemistry . As research continues to uncover new synthetic strategies and biological applications , compounds like this are poised to play an increasingly important role in addressing some of today's most pressing medical challenges .